![molecular formula C18H22N4O2S B2434286 N1-(pyridin-3-yl)-N2-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)oxalamide CAS No. 1235375-86-6](/img/structure/B2434286.png)
N1-(pyridin-3-yl)-N2-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)oxalamide
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Overview
Description
The compound “N1-(pyridin-3-yl)-N2-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)oxalamide” is a complex organic molecule. It contains a pyridine ring, a thiophene ring, and a piperidine ring, all of which are common structures in organic chemistry .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the individual rings, followed by their functionalization and coupling. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridine and thiophene rings are aromatic, meaning they have a cyclic cloud of delocalized electrons, while the piperidine ring is a saturated six-membered ring with one nitrogen atom .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the various rings and functional groups. For example, the pyridine ring is electron-deficient and can undergo electrophilic substitution reactions, while the thiophene ring is electron-rich and can undergo nucleophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar oxalamide group could enhance its solubility in polar solvents .Scientific Research Applications
Catalytic Properties and Chemical Reactions
N1-(pyridin-3-yl)-N2-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)oxalamide, due to its structural complexity, may be involved in catalytic processes similar to other oxalamides. For instance, N,N'-Bis(pyridin-2-ylmethyl)oxalamide (BPMO) has been found effective as a promoter for the Cu-catalyzed N-arylation of oxazolidinones and primary and secondary amides with (hetero)aryl iodides at room temperature, showing excellent chemoselectivity and a wide range of functional group tolerance (Bhunia, De, & Ma, 2022).
Biological Activity and Potential Therapeutic Uses
Research on pyridine derivatives, similar to the core structure of this compound, has shown significant biological activity. For instance, certain pyridine derivatives have exhibited potent insecticidal activities against the cowpea aphid, Aphis craccivora Koch, suggesting potential applications in agricultural pest management (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).
Structural and Synthetic Studies
The structural and synthetic aspects of compounds similar to this compound have been extensively studied. For instance, the synthesis and structural analysis of thioanalogues of N-1-methyl-6-(pyridin-3-yl)piperidine-2-thione provide insights into the electronic and spatial configurations that could influence the reactivity and biological activity of related compounds (Wojciechowska-Nowak, Boczoń, Warżajtis, Rychlewska, & Jasiewicz, 2011).
Safety and Hazards
Future Directions
The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like medicinal chemistry, materials science, and chemical biology. Future research could explore the synthesis, characterization, and potential applications of this and similar compounds .
Properties
IUPAC Name |
N'-pyridin-3-yl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2S/c23-17(18(24)21-16-2-1-6-19-11-16)20-10-14-3-7-22(8-4-14)12-15-5-9-25-13-15/h1-2,5-6,9,11,13-14H,3-4,7-8,10,12H2,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNGOABLBGOEIIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=CN=CC=C2)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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